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Compound of Interest

Compound Name: HL403

Cat. No.: B12373096

Initial investigations into the discovery and origin of "HL403" have revealed a significant
discrepancy between the nature of the subject and the requested in-depth technical guide for a
scientific audience. The term "HL403" does not appear to refer to a compound, molecule, or
biological entity within the scientific or biomedical literature that would warrant a whitepaper on
its signaling pathways, experimental protocols, and quantitative data for researchers and drug
development professionals.

Instead, search results indicate that "HL403" is a product designation for an industrial
component, specifically a Bonney Forge Class 800 1" Check Valve made from A105 carbon
steel.[1] This type of valve is a mechanical device used in piping systems to control the flow of
fluids.

Given this finding, the core requirements of the original request—including the summarization
of quantitative data into structured tables, detailing experimental protocols, and creating
diagrams of signaling pathways—cannot be fulfilled. The concepts of biological signaling
pathways, in vitro assays, and clinical trials are not applicable to an industrial valve.

Therefore, this document serves to clarify the identity of HL403 and explain the absence of the
requested scientific and technical data. The subsequent sections will briefly outline the
characteristics of the identified industrial component to provide context.

Understanding the Bonney Forge HL403 Check
Valve
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The "HL403" designation corresponds to a specific model of a check valve manufactured by
Bonney Forge. Check valves, also known as non-return valves, are designed to allow fluid to
flow in only one direction, preventing backflow.

Key characteristics of the HL403 valve, as can be inferred from its designation, include:

Manufacturer: Bonney Forge, a known producer of industrial valves and fittings.
e Product Type: Check Valve.

o Class: 800. This is a pressure rating indicating the maximum pressure the valve can
withstand, defined by ASME B16.34.

e Size: 1". This refers to the nominal pipe size to which the valve can be connected.

o Material: A105. This is a standard designation for forged carbon steel used for piping
components.

Due to the industrial nature of this product, a scientific whitepaper as requested is not feasible.
The available information pertains to engineering specifications, materials science, and
industrial applications rather than biological or chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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